Cas no 1346521-33-2 (N-Methyl-2-nitro-3,4,5-trifluoroaniline)

• Product Name: N-Methyl-2-nitro-3,4,5-trifluoroaniline
• CAS No: 1346521-33-2
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD20481818
• CID: 3160878
• PubChem ID: 71300096
• Update Time: 2025-06-08

N-Methyl-2-nitro-3,4,5-trifluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-nitro-3,4,5-trifluoroaniline
• SCHEMBL944995
• 3,4,5-Trifluoro-N-methyl-2-nitrobenzenamine
• methyl(3,4,5-trifluoro-2-nitrophenyl)amine
• WZQPNRSDHWCMEL-UHFFFAOYSA-N
• 1346521-33-2
• DTXSID301261977

• MDL： MFCD20481818
• Inchi： 1S/C7H5F3N2O2/c1-11-4-2-3(8)5(9)6(10)7(4)12(13)14/h2,11H,1H3
• InChI Key： WZQPNRSDHWCMEL-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(=C1[N+](=O)[O-])NC)F)F

Computed Properties

• Exact Mass: 206.03031189Da
• Monoisotopic Mass: 206.03031189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.9Ų

Additional information on N-Methyl-2-nitro-3,4,5-trifluoroaniline

Comprehensive Overview of N-Methyl-2-nitro-3,4,5-trifluoroaniline (CAS No. 1346521-33-2)

N-Methyl-2-nitro-3,4,5-trifluoroaniline (CAS No. 1346521-33-2) is a specialized fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemical research. This compound, characterized by its unique trifluoro and nitro substituents, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring a methyl group and nitro functionality, makes it a valuable building block for researchers exploring novel chemical transformations.

The growing interest in fluorinated compounds like N-Methyl-2-nitro-3,4,5-trifluoroaniline stems from their enhanced stability, bioavailability, and metabolic resistance—properties highly sought after in modern drug design. Recent trends in pharmaceutical R&D highlight the demand for nitroaromatics and trifluoromethylated derivatives, as they often exhibit improved binding affinity and selectivity in target interactions. This aligns with current industry focus areas such as small-molecule therapeutics and precision agriculture chemicals.

From a synthetic chemistry perspective, CAS 1346521-33-2 presents intriguing reactivity patterns due to the electron-withdrawing effects of its nitro group and trifluoro substitution. These features facilitate nucleophilic aromatic substitution (SNAr) reactions, making it a preferred substrate for constructing complex heterocycles—a topic frequently searched in academic databases and AI-driven chemistry platforms. Researchers often inquire about optimized synthetic routes for nitro-fluoroanilines or applications in catalytic systems, reflecting the compound's relevance in contemporary methodologies.

Environmental and regulatory considerations have also shaped discussions around N-Methyl-2-nitro-3,4,5-trifluoroaniline. While not classified as hazardous under standard protocols, its fluorinated aromatic backbone prompts questions about biodegradation pathways—a hot topic in green chemistry forums. Analytical techniques for characterizing such compounds, including HPLC-MS analysis of fluorinated aromatics and 19F NMR spectroscopy, represent common search queries among analytical chemists working with similar structures.

Industrial applications of CAS 1346521-33-2 extend to advanced material science, where its incorporation into liquid crystal formulations and organic electronic components has been explored. The compound's electron-deficient aromatic system contributes to charge transport properties, aligning with the surge in organic semiconductor research. Patent literature reveals growing interest in using such nitro-fluorinated aniline derivatives as precursors for optoelectronic materials—addressing frequent searches about fluorine in OLED development.

Quality control parameters for N-Methyl-2-nitro-3,4,5-trifluoroaniline typically focus on purity assessment through chromatographic methods and spectroscopic verification. Suppliers often receive inquiries regarding stability under various storage conditions and compatibility with common organic solvents, reflecting end-user concerns about practical handling. The compound's shelf life and moisture sensitivity remain key discussion points in technical datasheets and material safety documentation.

Emerging research directions involving CAS 1346521-33-2 include its potential as a scaffold for protease inhibitors and kinase modulators, capitalizing on the hydrogen-bond acceptor capacity of its nitro group. Computational chemistry studies frequently investigate its molecular docking behavior, responding to the pharmaceutical industry's need for predictive modeling of fluorinated drug candidates. These applications correlate with trending searches about structure-activity relationships in fluorinated APIs.

In summary, N-Methyl-2-nitro-3,4,5-trifluoroaniline represents a multifaceted compound bridging fundamental research and applied science. Its unique substitution pattern continues to inspire innovations across chemical disciplines, while its commercial availability supports reproducible studies—addressing a critical need expressed in research chemical procurement discussions. As synthetic methodologies evolve, this compound's role in developing next-generation functional materials and bioactive agents appears increasingly prominent.